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Compound of Interest

Compound Name: (4-Aminobenzoyl)-L-glutamic acid

Cat. No.: B030231 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like (4-Aminobenzoyl)-L-glutamic acid are paramount for

laboratory safety and environmental protection. This guide provides essential, immediate safety

and logistical information for the proper disposal of this compound.

(4-Aminobenzoyl)-L-glutamic acid, a derivative of glutamic acid, requires careful

management due to its potential hazards.[1][2] It is classified as harmful if swallowed, a skin

irritant, a serious eye irritant, and may cause respiratory irritation.[3] Adherence to the following

procedures will ensure safe disposal and compliance with regulations.

Hazard and Safety Information
A summary of the key safety information for (4-Aminobenzoyl)-L-glutamic acid is presented

in the table below.

Hazard Classification Precautionary Statements

Acute toxicity, oral (Category 4) H302: Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation.[3]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation.[3]
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Step-by-Step Disposal Protocol
The recommended disposal method for (4-Aminobenzoyl)-L-glutamic acid is incineration.[4]

However, all disposal activities must be in strict accordance with federal, state, and local

environmental regulations.[5][6]

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE:

Splash goggles or chemical safety goggles.[5][7]

Gloves.[5]

A full suit or lab coat.[5]

A dust respirator to avoid inhalation of the powder.[5]

2. Handling Unused or Waste Material:

Solid Waste: Carefully collect any unused or waste powder into a suitable, labeled, and

closed container for disposal.[4] Avoid creating dust during this process.[7]

Contaminated Materials: Any materials that have come into contact with (4-Aminobenzoyl)-
L-glutamic acid, such as filter paper, weighing boats, or contaminated PPE, should also be

placed in a sealed container for disposal.

3. Preparing for Disposal:

One recommended method is to dissolve or mix the material with a combustible solvent.[4]

This should be done in a well-ventilated area, preferably within a fume hood.

The choice of solvent should be made in consultation with your institution's environmental

health and safety (EHS) office to ensure compatibility and safety.

4. Final Disposal:

The container with the chemical waste (either the solid powder or the solution in a

combustible solvent) must be sent to a licensed chemical incinerator equipped with an
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afterburner and scrubber.[4]

Crucially, do not dispose of (4-Aminobenzoyl)-L-glutamic acid down the drain or in regular

trash.[4][6] The product should not be allowed to enter the environment, drains, waterways,

or the soil.[6]

Emergency Spill Procedures
In the event of a spill, follow these procedures:

Small Spills: Use appropriate tools to carefully sweep or scoop the spilled solid material into

a designated waste disposal container.[5]

Large Spills: Use a shovel to collect the spilled material into a convenient and secure waste

disposal container.[5]

Liquid Spills: If the substance is in solution, absorb it with a finely-powdered, liquid-binding

material such as diatomite or universal binders.[3]

Decontamination: After the bulk of the spill has been cleaned up, decontaminate the affected

surfaces and any equipment used by scrubbing with alcohol.[3]

Ventilation: Ensure the area is well-ventilated throughout the cleanup process.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (4-Aminobenzoyl)-L-glutamic acid.
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Proper Disposal Workflow for (4-Aminobenzoyl)-L-glutamic acid
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Caption: Disposal workflow for (4-Aminobenzoyl)-L-glutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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